Cas no 89647-87-0 ((3aR,4R,6aR,8S,9aR,9bR)-4,8-dihydroxy-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3H)-one)

• Product Name: (3aR,4R,6aR,8S,9aR,9bR)-4,8-dihydroxy-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3H)-one
• CAS No: 89647-87-0
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 1943474
• PubChem ID: 184984
• Update Time: 2025-04-21

(3aR,4R,6aR,8S,9aR,9bR)-4,8-dihydroxy-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,6aR,8S,9aR,9bR)-4,8-dihydroxy-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3H)-one
• NCGC00169726-02_C15H18O4_(3aR,4R,6aR,8S,9aR,9bR)-4,8-Dihydroxy-3,6,9-tris(methylene)decahydroazuleno[4,5-b]furan-2(3H)-one
• MEGxp0_001089
• SCHEMBL1712162
• 8-Epidesacylcynaropicrin
• (3aR,4R,6aR,8S,9aR,9bR)-4,8-dihydroxy-3,6,9-trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
• NCGC00169726-01
• 4,8-Dihydroxy-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3H)-one
• BRD-K49096994-001-01-2
• NCGC00169726-02
• CHEBI:182354
• 89647-87-0
• ACon1_001047
• DTXSID001008918
• (3aR,4R,6aR,8S,9aR,9bR)-4,8-dihydroxy-3,6,9-trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]uran-2-one
• Azuleno(4,5-b)furan-2(3H)-one, decahydro-4,8- dihydroxy-3,6,9-tris(methylene)-, (3aR,4R, 6aR,8S,9aR,9bR)-
• Integrifolin
• Deacylaguerin A
• Eleganin (guaiane)

• Inchi： 1S/C15H18O4/c1-6-4-11(17)13-8(3)15(18)19-14(13)12-7(2)10(16)5-9(6)12/h9-14,16-17H,1-5H2/t9-,10-,11+,12-,13+,14+/m0/s1
• InChI Key： VPRPYNVJJXOFKZ-BSCCGWMCSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@@H](CC(=C)[C@@H]3C[C@@H](C(=C)[C@@H]3[C@@H]12)O)O)=O

Computed Properties

• Exact Mass: 262.121
• Monoisotopic Mass: 262.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 498.1°C at 760 mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.579

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives